
Monobutyl Maleate: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Monobutyl maleate

Cat. No.: B1236856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monobutyl maleate, a monoester of maleic acid, is a versatile organic compound with

applications in chemical synthesis and polymer production. This technical guide provides an in-

depth overview of its chemical identity, physicochemical properties, synthesis, and potential

biological interactions. The information is curated to support research and development

activities in the chemical and pharmaceutical sciences.

Chemical Identity
CAS Number: 925-21-3[1]

Molecular Formula: C₈H₁₂O₄[2]

Molecular Weight: 172.18 g/mol [2]

Synonyms:

(Z)-4-butoxy-4-oxobut-2-enoic acid[1]

Butyl hydrogen maleate[1]

Hydrogen butyl maleate[1]
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Maleic acid monobutyl ester[1]

n-butyl maleate[1]

Physicochemical Properties
The following table summarizes the key physicochemical properties of monobutyl maleate.

Property Value Reference

Appearance Colorless to pale yellow liquid [2]

Melting Point -1.5 °C [3]

Boiling Point 201 °C [3]

Density 1.099 g/cm³ [3]

Flash Point >110 °C [3]

Water Solubility 37 g/L at 20 °C [3]

logP 1.39 at 30 °C [3]

Refractive Index 1.458 [3]

Vapor Pressure 0.2 Pa at 25 °C [3]

Experimental Protocols
Synthesis of Monobutyl Maleate via Esterification
The primary method for synthesizing monobutyl maleate is the esterification of maleic

anhydride with butanol.[2][4] This reaction proceeds in two main stages: a rapid, almost

irreversible formation of the monoester (monobutyl maleate), followed by a slower, reversible

reaction to form the diester (dibutyl maleate).[4][5][6] To favor the formation of the monoester,

reaction conditions can be controlled.

Materials:

Maleic anhydride
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n-Butanol

Acid catalyst (e.g., sulfuric acid, phosphotungstic acid)[2][6]

Solvent (optional, can be run neat)

Apparatus for continuous water removal (e.g., Dean-Stark trap)

Generalized Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap, combine maleic anhydride and n-butanol. The molar ratio of alcohol to anhydride can

be varied, with industrial processes using ratios from 2.2:1 to 5.0:1.[2]

Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid.[2]

Reaction: Heat the mixture to reflux. The reaction temperature typically ranges from 383–413

K (110-140 °C).[6] Water produced during the esterification will be azeotropically removed

and collected in the Dean-Stark trap, driving the reaction towards the product.[2]

Monitoring: The progress of the reaction can be monitored by measuring the acid value of

the reaction mixture.[6]

Workup and Purification: Once the desired conversion is achieved, cool the reaction mixture.

The catalyst can be neutralized with a base. The excess butanol and any solvent can be

removed under reduced pressure. Further purification of the monobutyl maleate can be

achieved by vacuum distillation. Byproducts can include dibutyl maleate and fumaric acid

isomers.[2]

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a suitable technique for the analysis of monobutyl maleate. While a specific

protocol for monobutyl maleate is not detailed in the provided literature, a general approach

based on the analysis of similar compounds can be outlined.
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Sample Preparation: For complex matrices, sample preparation may involve liquid-liquid

extraction to isolate the analyte. Derivatization, such as methylation, may be employed to

increase the volatility of the compound for GC analysis.[3]

Instrumentation (Typical Parameters):

Gas Chromatograph: Equipped with a capillary column suitable for polar analytes.

Oven Temperature Program: A temperature ramp would be employed to ensure separation

from other components. For example, starting at a lower temperature and ramping up to a

higher temperature.

Injector: Split/splitless injector.

Mass Spectrometer: Operated in either full scan mode for identification or selected ion

monitoring (SIM) mode for quantification.

Ionization: Electron ionization (EI) is commonly used.[7]

Potential Biological Activity and Signaling Pathways
Some evidence suggests that monobutyl maleate may act as an inhibitor of protein

glycosylation, a critical post-translational modification affecting numerous cellular processes.[2]

Inhibition of N-glycosylation has been shown to induce cellular stress responses, including the

activation of the JNK pathway and the unfolded protein response (UPR) due to endoplasmic

reticulum (ER) stress.[8][9] It is important to note that the direct action of monobutyl maleate
on a specific signaling pathway has not been definitively elucidated in the available literature.
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Caption: Synthesis workflow for monobutyl maleate.

Caption: Postulated effect of glycosylation inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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